![molecular formula C6H14O6S2 B1668071 Busulfan CAS No. 55-98-1](/img/structure/B1668071.png)
Busulfan
Overview
Description
Busulfan is an antineoplastic in the class of alkylating agents and is used to treat various forms of cancer . It is a bifunctional alkylating agent, having a selective immunosuppressive effect on bone marrow . It has been used in the palliative treatment of chronic myeloid leukemia (myeloid leukemia, chronic), but although symptomatic relief is provided, no permanent remission is brought about .
Synthesis Analysis
Busulfan is an old drug, but is still well recommended as an alkylating agent during conditioning therapy, before hematopoietic stem cell transplantation . The widely accepted analytical procedures (HPLC–UV) to detect busulfan plasma exposure require time-consuming steps and a large volume of blood, especially for the pediatric population .
Molecular Structure Analysis
Busulfan is a small molecule with the chemical formula C6H14O6S2 . Its chemical designation is 1,4-butanediol dimethanesulfonate . The molecular weight is 246.29 g/mol .
Chemical Reactions Analysis
Busulfan is an alkylating agent which reacts with the N-7 position of guanosine and interferes with DNA replication and transcription of RNA . It has a more marked effect on myeloid cells than on lymphoid cells and is also very toxic to hematopoietic stem cells .
Physical And Chemical Properties Analysis
Busulfan is a bifunctional alkylating agent . The best stability was observed for busulfan solutions placed at 2-8 °C in syringes . This study demonstrated that precipitation, in addition to hydrolysis, has a significant influence on the busulfan content .
Scientific Research Applications
Chronic Myelogenous Leukemia (CML) Treatment
Busulfan is a cornerstone in the treatment of CML due to its cytotoxic properties that target and destroy hematopoietic cells. It’s particularly effective because it can induce remission in patients with this type of leukemia .
Hematopoietic Cell Transplantation (HCT)
In the context of HCT, Busulfan is used as part of the chemotherapy regimen prior to transplantation. It helps in conditioning the patient’s bone marrow for the transplant, which is crucial for the success of the procedure .
Pharmacokinetic Modeling
Busulfan’s pharmacokinetics are well-studied, with models developed to optimize dosing. These models are essential for achieving the desired therapeutic window and are particularly important due to Busulfan’s narrow therapeutic index .
Derivatization for Analytical Characterization
Due to its inability to absorb UV light, Busulfan presents challenges in quantification. Researchers have developed derivatization methods to aid in the identification and quantification of impurities, enhancing the understanding of its properties .
Anti-carcinogenic Drug Synthesis
New derivatives of Busulfan are being synthesized and evaluated for their anti-carcinogenic properties. This research is pivotal in developing more effective cancer treatments, particularly against K562 cancer cells .
Therapeutic Drug Monitoring (TDM)
TDM is critical for drugs like Busulfan with a narrow therapeutic range. The development of analytical methods for Busulfan in plasma supports clinical research and ensures patient safety during treatment .
Novel Impurity Identification
The identification and characterization of novel impurities in Busulfan using advanced analytical tools like NMR and LC-MS contribute significantly to the quality control and safety of the drug .
Population Pharmacokinetic (popPK) Analysis
PopPK analysis of Busulfan provides insights into its clearance and helps in understanding the variability among patients. This is crucial for personalized medicine and optimizing treatment outcomes .
Mechanism of Action
Target of Action
Busulfan is an alkylating agent that primarily targets DNA within cells . It reacts with the N-7 position of guanine bases in DNA . This interaction is particularly impactful on myeloid cells and hematopoietic stem cells .
Mode of Action
Busulfan contains two labile methanesulfonate groups attached to opposite ends of a four-carbon alkyl chain . Once hydrolyzed, these groups are released, and carbonium ions are produced . These ions then interact with the DNA, causing alkylation . This alkylation interferes with DNA replication and transcription of RNA . The compound’s action results in the cross-linking of guanine bases in DNA double-helix strands, making the strands unable to uncoil and separate .
Biochemical Pathways
Busulfan affects several biochemical pathways. It is involved in the metabolism of drugs and xenobiotics, glutathione metabolism, and bile secretion . The drug’s action is mediated mostly by cytochrome P450 enzymes (CYP450s), glutathione S-transferases (GSTs), and ABC transporters . The regulatory potential of the pregnane X receptor (PXR), a nuclear receptor, is also indicated .
Pharmacokinetics
Busulfan exhibits a narrow therapeutic window and significant pharmacokinetic variability . The median typical clearance (CL) of busulfan is 0.22 L/h/kg, and the median typical volume of distribution is 0.69 L/kg . Factors such as patient weight, age, glutathione-S-transferase A1 (GSTA1) genotype, and busulfan dosing day/time can influence these properties . Over the course of treatment, the clearance of busulfan decreases .
Result of Action
The primary result of busulfan’s action is severe and prolonged myelosuppression . This leads to altered blood cell counts and can cause serious damage to the male reproductive system . On a molecular level, busulfan causes DNA alkylation and DNA breaks, inhibiting DNA replication and RNA transcription .
Action Environment
Environmental factors can influence the action, efficacy, and stability of busulfan. For instance, the widespread use of busulfan has led to its accumulation in the environment, which can have ecotoxicology effects . Additionally, other drugs used in combination with busulfan can affect its action. For example, drugs like voriconazole, fludarabine, itraconazole, cyclophosphamide, metronidazole, and melphalan can interact with busulfan .
Safety and Hazards
Future Directions
Bayesian modeling and simulation-based MIPD are some of the noteworthy precision medicine tools likely to be implemented in routine patient care in the near future . Busulfan has made a significant progress in terms of clinical testing for MIPD, though widespread application of Bayesian adaptive dosing is yet to be .
properties
IUPAC Name |
4-methylsulfonyloxybutyl methanesulfonate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H14O6S2/c1-13(7,8)11-5-3-4-6-12-14(2,9)10/h3-6H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
COVZYZSDYWQREU-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)OCCCCOS(=O)(=O)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H14O6S2 | |
Record name | MYLERAN | |
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DSSTOX Substance ID |
DTXSID3020910 | |
Record name | Busulfan | |
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Molecular Weight |
246.3 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Myleran appears as white crystals or powder. (NTP, 1992), Solid | |
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Solubility |
Decomposes (NTP, 1992), Solubility in acetone at 25 °C: 2.4 g/100mL; in alcohol: 0.1g/100 mL. Practically insoluble in water but will dissolve slowly as hydrolysis takes place., 5.16e+00 g/L | |
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Mechanism of Action |
Busulfan is an alkylating agent that contains 2 labile methanesulfonate groups attached to opposite ends of a 4-carbon alkyl chain. Once busulfan is hydrolyzed, the methanesulfonate groups are released and carbonium ions are produced. These carbonium ions alkylate DNA, which results in the interference of DNA replication and RNA transcription, ultimately leading to the disruption of nucleic acid function. Specifically, its mechanism of action through alkylation produces guanine-adenine intrastrand crosslinks. These crosslinks occur through a SN2 reaction guanine N7 nucleophilically attacks the carbon adjacent to the mesylate leaving group. This kind of damage cannot be repaired by cellular machinery and thus the cell undergoes apoptosis., The primary molecular action of busulfan is alkylation of intracellular nucleophiles. Both proteins and nucleic acids are affected. With regard to DNA, busulfan reacts with guanine residues to form a fourcarbon di-guanine DNA cross-linkage with release of methylsulfonate. The DNA cross-linkage causes misreading of the DNA code and single-strand breakage. The degree of DNA cross-linkage has been shown to be proportional to the dose and cytotoxicity of the compound. Busulfan-induced crosslinkages of DNA to nuclear proteins may also occur and is considered a cytotoxic mechanism. Busulfan has also been reported to esterify phosphate groups of chromosomal DNA, accounting for the fragmentation of chromosomes seen in various cell types after treatment. Chromosomal damage further contributes to the overall cytotoxic effect., Studies of cloned tumour and normal cells indicate that busulfan interrupts certain parts of the cell mitotic cycle. While busulfan can act on cells at any stage of mitosis, similar to other alkylating agents, in vitro studies with tumour cell lines indicate that replicating cells are most sensitive to busulfan in the late G1 phase and that progression through the cell cycle is blocked in the G2 phase. Cultured cells in the S-phase, which involves DNA synthesis, are not as affected because the DNA repair systems are active at this stage. Clinically, busulfan is cytotoxic to proliferating tissues, especially granulopoietic cells in the bone marrow. | |
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Product Name |
Busulfan | |
Color/Form |
White needles, Crystals | |
CAS RN |
55-98-1 | |
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Melting Point |
237 to 244 °F (NTP, 1992), 106-107, 114-118 °C, 287 °C | |
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Synthesis routes and methods
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